Cas no 941889-46-9 (3,4-diethoxy-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 3,4-diethoxy-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941889-46-9
• MF: C₂₂H₂₆N₂O₅
• MW: 398.452246189117
• CID: 5500224
• Update Time: 2025-05-22

3,4-diethoxy-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-diethoxy-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• 3,4-diethoxy-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C22H26N2O5/c1-4-28-18-11-8-15(13-20(18)29-5-2)22(26)23-16-9-10-17(19(14-16)27-3)24-12-6-7-21(24)25/h8-11,13-14H,4-7,12H2,1-3H3,(H,23,26)
• InChI Key： UJGLZPSYJANBEP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC2=O)C(OC)=C1)(=O)C1=CC=C(OCC)C(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4-diethoxy-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide

Comprehensive Overview of 3,4-Diethoxy-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941889-46-9)

3,4-Diethoxy-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide, with the CAS number 941889-46-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and therapeutic interventions. The presence of diethoxy, methoxy, and 2-oxopyrrolidin-1-yl groups in its structure makes it a versatile candidate for modulating biological activity.

In recent years, the scientific community has shown growing interest in compounds like 3,4-diethoxy-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide due to their potential role in addressing unmet medical needs. Researchers are particularly focused on its pharmacokinetic properties and bioavailability, which are critical for optimizing drug formulations. The compound's ability to interact with specific biological targets, such as enzymes or receptors, has also made it a subject of study in neurodegenerative diseases and inflammatory disorders, areas where current treatments often fall short.

The synthesis of 941889-46-9 involves multi-step organic reactions, including amide bond formation and etherification, which require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the compound's structure and purity. These methods are essential for ensuring the reliability of research findings and the safety of potential applications.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 3,4-diethoxy-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide?" Current studies suggest that it may exhibit neuroprotective and anti-inflammatory properties, making it a promising candidate for conditions like Alzheimer's disease and rheumatoid arthritis. However, further in vivo and clinical trials are needed to validate these hypotheses.

Another area of interest is the compound's structure-activity relationship (SAR), which helps researchers understand how modifications to its molecular framework can enhance its efficacy or reduce side effects. This knowledge is invaluable for drug design and the development of next-generation therapeutics. The ethoxy and methoxy substituents, for instance, are known to influence the compound's solubility and metabolic stability, key factors in drug development.

From an industrial perspective, the demand for high-purity 3,4-diethoxy-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide is driven by its potential use in preclinical studies and pharmaceutical formulations. Manufacturers must adhere to stringent quality control standards to meet the needs of research institutions and pharmaceutical companies. The compound's CAS number 941889-46-9 serves as a unique identifier, ensuring accurate tracking and regulatory compliance.

In conclusion, 3,4-diethoxy-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide represents a fascinating area of research with significant potential for advancing medical science. Its unique chemical properties and biological activity make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may pave the way for innovative treatments addressing some of the most challenging health issues today.